81-27-6

Sennoside A

In Stock

• CAS RN:
• 81-27-6

• Formula:
• C42H38O20

• InChI:
• InChI=1S/C42H38O20/c43-11-23-31(47)35(51)37(53)41(61-23)59-21-5-1-3-15-25(17-7-13(39(55)56)9-19(45)27(17)33(49)29(15)21)26-16-4-2-6-22(60-42-38(54)36(52)32(48)24(12-44)62-42)30(16)34(50)28-18(26)8-14(40(57)58)10-20(28)46/h1-10,23-26,31-32,35-38,41-48,51-54H,11-12H2,(H,55,56)(H,57,58)/t23-,24-,25-,26+,31-,32-,35+,36+,37-,38-,41+,42+/m1/s1

• InChIKey:
• IPQVTOJGNYVQEO-DBHPJPNJSA-N

• Sennoside A is a dianthrone glycoside with laxative and gastroprotective activities. Ex vivo, sennoside A (30 mg/kg) increases the amplitude of distal colon contractions in circular and longitudinal muscle and decreases the amplitude of proximal colon contractions in circular muscle in mice. Sennoside A (100 mg/kg, oral) increases the gastric emptying rate by 71.1% compared to control and increases the intestinal transport rate of a charcoal meal from 61.2 to 81.1% in mice. It increases the concentration of prostaglandin E2 (PGE2; ) in AGS gastric cells in a dose-dependent manner in vitro. Intraduodenal administration of sennoside A (100 mg/kg) increases gastric juice pH and decreases gastric juice secretion volume and total acid output in pylorus-ligated rats. It also reduces lesion indices by 43.1 and 36% in HCl/ethanol-induced gastritis and indomethacin-induced gastri...

1-Azatricyclo(3.3.1.13,7)decane

• CAS RN:
• 281-27-6

• Formula:
• C9H15N

• InChI:
• InChI=1S/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H2

• InChIKey:
• WENISBCJPGSITQ-UHFFFAOYSA-N

• 1-Azatricyclo(3.3.1.13,7)decane is a useful research compound. Its molecular formula is C9H15N and its molecular weight is 137.22 g/mol. The purity is usually 95%.

3-(3,4-Dimethoxyphenyl)-2-(4-nitrophenyl)acrylonitrile

• CAS RN:
• 5681-27-6

• Formula:
• C17H14N2O4

• InChI:
• InChI=1S/C17H14N2O4/c1-22-16-8-3-12(10-17(16)23-2)9-14(11-18)13-4-6-15(7-5-13)19(20)21/h3-10H,1-2H3/b14-9+

• InChIKey:
• NVGDUIGLWVUGCD-NTEUORMPSA-N

• 3-(3,4-Dimethoxyphenyl)-2-(4-nitrophenyl)acrylonitrile is a useful research compound. Its molecular formula is C17H14N2O4 and its molecular weight is 310.3 g/mol. The purity is usually 95%.

2-Methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

In Stock

• CAS RN:
• 68281-27-6

• Formula:
• C10H10O4

• InChI:
• InChI=1S/C10H10O4/c1-10(9(11)12)6-13-7-4-2-3-5-8(7)14-10/h2-5H,6H2,1H3,(H,11,12)

• InChIKey:
• PNXYEGILYPEDQA-UHFFFAOYSA-N

• 2-Methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.186. The purity is usually 95%.

(5-Iodothiophen-2-YL)methanol

Usually In Stock

• CAS RN:
• 13781-27-6

• Formula:
• C5H5IOS

• InChI:
• InChI=1S/C5H5IOS/c6-5-2-1-4(3-7)8-5/h1-2,7H,3H2

• InChIKey:
• VTPZGZASDXXIQL-UHFFFAOYSA-N

• (5-Iodothiophen-2-YL)methanol, also known as (5-Iodothiophen-2-YL)methanol, is a useful research compound. Its molecular formula is C5H5IOS and its molecular weight is 240.06 g/mol. The purity is usually 95%.

Zirconium-89

• CAS RN:
• 13981-27-6

• Formula:
• Z

• InChI:
• InChI=1S/Zr/i1-2

• InChIKey:
• QCWXUUIWCKQGHC-YPZZEJLDSA-N

• Zirconium-89, also known as Zirconium-89, is a useful research compound. Its molecular formula is Zr and its molecular weight is 88.90888 g/mol. The purity is usually 95%.

2-[8-(4-Acetylpiperazin-1-yl)-3-methyl-2,6-dioxopurin-7-yl]ethyl acetate

In Stock

• CAS RN:
• 372181-27-6

• Formula:
• C16H22N6O5

• InChI:
• InChI=1S/C16H22N6O5/c1-10(23)20-4-6-21(7-5-20)15-17-13-12(14(25)18-16(26)19(13)3)22(15)8-9-27-11(2)24/h4-9H2,1-3H3,(H,18,25,26)

• InChIKey:
• JLJGKLGEGBSCMS-UHFFFAOYSA-N

• 2-[8-(4-Acetylpiperazin-1-yl)-3-methyl-2,6-dioxopurin-7-yl]ethyl acetate is a useful research compound. Its molecular formula is C16H22N6O5 and its molecular weight is 378.389. The purity is usually 95%.

2',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-27-6

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-4-5-14(2)17(12-13)18(19)11-8-15-6-9-16(20-3)10-7-15/h4-7,9-10,12H,8,11H2,1-3H3

• InChIKey:
• YEXFRPJBOFDIBE-UHFFFAOYSA-N

• 2',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

N1-(2-chlorobenzyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953181-27-6

• Formula:
• C20H24ClN3O3

• InChI:
• InChI=1S/C20H24ClN3O3/c21-18-6-2-1-4-16(18)13-23-20(26)19(25)22-12-15-7-9-24(10-8-15)14-17-5-3-11-27-17/h1-6,11,15H,7-10,12-14H2,(H,22,25)(H,23,26)

• InChIKey:
• OOHRGQNKYMOSAN-UHFFFAOYSA-N

• N1-(2-chlorobenzyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H24ClN3O3 and its molecular weight is 389.88. The purity is usually 95%.

(2-Amino-1-methyl-1H-imidazol-5-YL)methanol

In Stock

• CAS RN:
• 885281-27-6

• Formula:
• C5H9N3O

• InChI:
• InChI=1S/C5H9N3O/c1-8-4(3-9)2-7-5(8)6/h2,9H,3H2,1H3,(H2,6,7)

• InChIKey:
• BQRWIUDGCNMEEQ-UHFFFAOYSA-N

• (2-Amino-1-methyl-1H-imidazol-5-YL)methanol is a useful research compound. Its molecular formula is C5H9N3O and its molecular weight is 127.147. The purity is usually 95%.

2-((9-chloro-6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(2-methoxybenzyl)acetamide

In Stock

• CAS RN:
• 1111281-27-6

• Formula:
• C21H19ClN4O4S2

• InChI:
• InChI=1S/C21H19ClN4O4S2/c1-26-16-8-7-14(22)9-15(16)20-18(32(26,28)29)11-24-21(25-20)31-12-19(27)23-10-13-5-3-4-6-17(13)30-2/h3-9,11H,10,12H2,1-2H3,(H,23,27)

• InChIKey:
• HVIWQMRPGRZWBA-UHFFFAOYSA-N

• 2-((9-chloro-6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(2-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C21H19ClN4O4S2 and its molecular weight is 490.98. The purity is usually 95%.

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide

In Stock

• CAS RN:
• 1331281-27-6

• Formula:
• C22H23F3N2O4

• InChI:
• InChI=1S/C22H23F3N2O4/c1-21(2)11-15-4-3-5-17(20(15)31-21)30-12-19(29)27-16-8-6-14(7-9-16)10-18(28)26-13-22(23,24)25/h3-9H,10-13H2,1-2H3,(H,26,28)(H,27,29)

• InChIKey:
• GMPHLQFJDBQKNQ-UHFFFAOYSA-N

• 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H23F3N2O4 and its molecular weight is 436.431. The purity is usually 95%.

1-[2-(5-Methyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175581-27-6

• Formula:
• C10H13N3O2

• InChI:
• InChI=1S/C10H13N3O2/c1-3-9(14)13-6-4-5-8(13)10-11-7(2)15-12-10/h3,8H,1,4-6H2,2H3

• InChIKey:
• ZZSXGDAQCUERSH-UHFFFAOYSA-N

• 1-[2-(5-Methyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C10H13N3O2 and its molecular weight is 207.233. The purity is usually 95%.

1-(3-Bromopropyl)azetidine

Usually In Stock

• CAS RN:
• 1849381-27-6

• Formula:
• C6H12BrN

• InChI:
• InChI=1S/C6H12BrN/c7-3-1-4-8-5-2-6-8/h1-6H2

• InChIKey:
• TYNVNNDTDRXKRL-UHFFFAOYSA-N

• 1-(3-Bromopropyl)azetidine is a useful research compound. Its molecular formula is C6H12BrN and its molecular weight is 178.07. The purity is usually 95%.

Chlorowax 500C

• CAS RN:
• 1852481-27-6

• Formula:
• C10H16Cl6

• InChI:
• InChI=1S/C10H16Cl6/c1-3-6(12)4-7(13)9(15)10(16)8(14)5(2)11/h5-10H,3-4H2,1-2H3

• InChIKey:
• GJGHBJCMOWRRSZ-UHFFFAOYSA-N

• Chlorowax 500C, also known as Chlorowax 500C, is a useful research compound. Its molecular formula is C10H16Cl6 and its molecular weight is 348.9 g/mol. The purity is usually 95%.